1-Methyl-1h-indazole-3,5-diamine hydrochloride

• IUPAC Name: 1-methylindazole-3,5-diamine;hydrochloride
• InChI: InChI=1S/C8H10N4.ClH/c1-12-7-3-2-5(9)4-6(7)8(10)11-12;/h2-4H,9H2,1H3,(H2,10,11);1H
• InChI Key: FJDZDKNWDJFDEH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)N)C(=N1)N.Cl
• Molecular Formula: C8H11ClN4
• Molecular Weight: 198.65 g/mol

Description

1-Methyl-1H-indazole-3,5-diamine hydrochloride is a chemical compound with the molecular formula C8H11ClN4 It is a derivative of indazole, a bicyclic compound containing a benzene ring fused to a pyrazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-1H-indazole-3,5-diamine hydrochloride typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 2-aminobenzonitrile with methylamine, followed by cyclization using a copper(II) acetate catalyst in dimethyl sulfoxide (DMSO) under an oxygen atmosphere . This method allows for the formation of the indazole ring with good yields.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-1H-indazole-3,5-diamine hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the indazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while reduction can produce amine derivatives. Substitution reactions can introduce various functional groups onto the indazole ring.

Scientific Research Applications

1-Methyl-1H-indazole-3,5-diamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of materials with specific properties, such as dyes and catalysts.

Mechanism of Action

The mechanism of action of 1-Methyl-1H-indazole-3,5-diamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

1H-Indazole-3-amine: A similar compound with a different substitution pattern.

2H-Indazole: Another indazole derivative with distinct properties.

1-Methyl-1H-indazole-3-carboxylic acid: A compound with a carboxylic acid group instead of diamine.

Uniqueness

1-Methyl-1H-indazole-3,5-diamine hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.